Cas no 1247597-28-9 (N-Butyl-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetamide)

• Product Name: N-Butyl-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetamide
• CAS No: 1247597-28-9
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5048690
• Update Time: 2025-07-02

N-Butyl-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetamide
• N-Butyl-2-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)acetamide
• N-butyl-2-[4-(hydroxymethyl)triazol-1-yl]acetamide
• N-Butyl-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetamide

• Inchi： 1S/C9H16N4O2/c1-2-3-4-10-9(15)6-13-5-8(7-14)11-12-13/h5,14H,2-4,6-7H2,1H3,(H,10,15)
• InChI Key： MYOKMFLIAITAKH-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(CO)N=N1)NCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 201
• XLogP3: -0.5
• Topological Polar Surface Area: 80

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on N-Butyl-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetamide

Introduction to N-Butyl-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetamide (CAS No. 1247597-28-9)

N-Butyl-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1247597-28-9, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly its N-butyl side chain and the presence of a 4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl moiety, make it a subject of interest for further investigation.

The< strong>N-butyl group in N-Butyl-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetamide contributes to the compound's lipophilicity, which can influence its absorption and distribution within biological systems. This property is particularly relevant in drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy. The 4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl moiety adds another layer of complexity, as triazoles are known for their diverse biological activities, including antimicrobial and anti-inflammatory properties.

In recent years, there has been a growing interest in the development of novel triazole derivatives due to their potential applications in medicine. Research has shown that compounds containing the triazole ring can interact with various biological targets, making them valuable candidates for drug discovery. The hydroxymethyl group in the structure of N-Butyl-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetamide may further enhance its reactivity and biological activity by participating in hydrogen bonding interactions.

The synthesis of N-Butyl-2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]acetamide involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to modify the structure of this compound and explore its derivatives. These modifications can lead to the discovery of new analogs with improved pharmacological properties.

One of the most exciting aspects of N-Bu tyl - 2 - [ 4 - ( hydrox ym ethyl ) - 1 H - 1 , 2 , 3 - tri az ol - 1 - yl ] ace tam ide is its potential application in treating various diseases. Current research is focused on evaluating its efficacy in preclinical models and identifying potential therapeutic targets. Studies have suggested that this compound may have anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Additionally, its ability to interact with bacterial enzymes has raised hopes for its use in combating antibiotic-resistant strains.

The< strong>4-(hydroxymethyl)-1H-1,2,3-triazol-1-y l moiety is particularly interesting because it can form stable complexes with metal ions. This property has implications for developing metal-based drugs and therapeutic agents. Researchers are exploring how this interaction can be exploited to enhance the bioavailability and stability of pharmaceutical compounds.

In conclusion, N-Bu tyl - 2 - [ 4 - ( hydrox ym ethyl ) - 1 H - 1 , 2 , 3 - tri az ol - 1 - yl ] ace tam ide ( CAS No . 1247597 - 28 - 9 ) is a promising compound with a unique structure that warrants further investigation. Its potential applications in medicine are vast, ranging from anti-inflammatory treatments to novel antibiotics. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to make significant contributions to the field of pharmaceutical science.